DPPH Radical Scavenging vs. Oxyresveratrol
In activity-guided purification of Asana (Pterocarpus marsupium) heartwood extract, oxyresveratrol was initially identified as the active constituent but demonstrated insufficient potency. Subsequent isolation of (+)-dihydrorobinetin (DHR) yielded substantially higher radical-scavenging activity. DHR exhibited a DPPH IC50 of 1.3 µM, whereas oxyresveratrol was characterized in the same study context as having low potency that necessitated further investigation of alternative active constituents [1]. The differential activity is quantifiable: DHR is approximately 1.6-fold more potent than oxyresveratrol (IC50 2.1 µM) when oxyresveratrol data from the same research group's prior work is cross-referenced [2].
| Evidence Dimension | DPPH radical-scavenging potency (IC50) |
|---|---|
| Target Compound Data | 1.3 µM |
| Comparator Or Baseline | Oxyresveratrol: IC50 = 2.1 µM (cross-study from same research group) |
| Quantified Difference | ~1.6-fold greater potency (1.3 µM vs 2.1 µM) |
| Conditions | In vitro DPPH radical-scavenging assay; purified compounds isolated from Pterocarpus marsupium heartwood extract |
Why This Matters
This potency differential supports selection of (+)-dihydrorobinetin over oxyresveratrol for antioxidant studies requiring higher radical-scavenging efficiency at lower concentrations.
- [1] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source
- [2] Deguchi T, et al. Anti-tyrosinase and Anti-oxidative Activities by Asana: the Heartwood of Pterocarpus marsupium. (Oxyresveratrol IC50 = 2.1 µM reported in prior publication by same research group). View Source
